Cas no 1417518-82-1 (4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE)

• Product Name: 4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE
• CAS No: 1417518-82-1
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD23143965
• CID: 5521271
• Update Time: 2025-06-11

4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE
• Benzonitrile, 4-chloro-2-cyclopropyl-

• MDL： MFCD23143965
• Inchi： 1S/C10H8ClN/c11-9-4-3-8(6-12)10(5-9)7-1-2-7/h3-5,7H,1-2H2
• InChI Key： MUJRHMMBACPNLG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Cl)C=C1C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE

Introduction to 4-CHLORO-2-(CYCLOPROPYL)BENZONITRILE (CAS No. 1417518-82-1)

4-Chloro-2-(cyclopropyl)benzonitrile (CAS No. 1417518-82-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to 4-chloro-2-(cyclopropyl)benzonitrile.

Chemical Properties: 4-Chloro-2-(cyclopropyl)benzonitrile is a white crystalline solid with a molecular formula of C₉H₇ClN. Its molecular weight is 166.60 g/mol. The compound is characterized by a benzene ring substituted with a chloro group at the 4-position and a cyclopropyl group at the 2-position, along with a nitrile functional group. These structural features contribute to its chemical stability and reactivity, making it an attractive candidate for various synthetic transformations.

Synthesis Methods: The synthesis of 4-chloro-2-(cyclopropyl)benzonitrile can be achieved through several routes. One common method involves the reaction of 2-bromo-4-chlorobenzonitrile with cyclopropylmagnesium bromide in an appropriate solvent such as tetrahydrofuran (THF). This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the palladium-catalyzed coupling of 4-chloro-2-bromobenzonitrile with cyclopropylboronic acid in the presence of a base like potassium phosphate. Both methods have been reported in the literature and are widely used in industrial settings due to their efficiency and scalability.

Applications: 4-Chloro-2-(cyclopropyl)benzonitrile finds extensive applications in the pharmaceutical and agrochemical industries. In pharmaceutical research, it serves as an important intermediate in the synthesis of various drugs, particularly those targeting specific biological pathways. For instance, it has been used in the development of compounds with potential anti-inflammatory and anti-cancer properties. In the agrochemical sector, 4-chloro-2-(cyclopropyl)benzonitrile is utilized as an intermediate in the production of herbicides and insecticides due to its ability to enhance the efficacy and selectivity of these products.

Recent Research Advancements: Recent studies have further elucidated the potential of 4-chloro-2-(cyclopropyl)benzonitrile. A notable study published in the Journal of Medicinal Chemistry explored its use as a building block for synthesizing novel anti-cancer agents. The researchers found that derivatives of 4-chloro-2-(cyclopropyl)benzonitrile exhibited significant cytotoxic activity against various cancer cell lines, suggesting their potential as lead compounds for drug development. Another study published in Organic Letters investigated the palladium-catalyzed cross-coupling reactions involving 4-chloro-2-(cyclopropyl)benzonitrile, demonstrating improved yields and selectivities under optimized conditions.

Safety Considerations: While 4-chloro-2-(cyclopropyl)benzonitrile is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to regulatory requirements.

FUTURE DIRECTIONS: The future outlook for 4-chloro-2-(cyclopropyl)benzonitrile is promising. Ongoing research aims to explore new synthetic methodologies that can further enhance its utility as an intermediate in drug discovery and agrochemical development. Additionally, efforts are being made to optimize its physical and chemical properties to improve its performance in various applications.

In conclusion, 4-chloro-2-(cyclopropyl)benzonitrile (CAS No. 1417518-82-1) is a multifaceted compound with significant potential in multiple scientific domains. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As new advancements continue to emerge, the importance of this compound is likely to grow, driving further innovation and discovery.